Cas no 2229468-02-2 (3-(2-bromo-4-nitrophenyl)azetidine)

• Product Name: 3-(2-bromo-4-nitrophenyl)azetidine
• CAS No: 2229468-02-2
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 6107342
• PubChem ID: 146049402
• Update Time: 2025-10-23

3-(2-bromo-4-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-nitrophenyl)azetidine
• 2229468-02-2
• EN300-1927561

• Inchi： 1S/C9H9BrN2O2/c10-9-3-7(12(13)14)1-2-8(9)6-4-11-5-6/h1-3,6,11H,4-5H2
• InChI Key： BPWRDYHJOCOCHF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CNC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.98474g/mol
• Monoisotopic Mass: 255.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(2-bromo-4-nitrophenyl)azetidine

Research Brief on 3-(2-bromo-4-nitrophenyl)azetidine (CAS: 2229468-02-2): Recent Advances and Applications

In recent years, the compound 3-(2-bromo-4-nitrophenyl)azetidine (CAS: 2229468-02-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic azetidine derivative, characterized by its unique bromo and nitro substituents, has shown promising potential as a versatile intermediate in drug discovery and development. The compound's structural features make it particularly valuable for the synthesis of novel bioactive molecules, including kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-(2-bromo-4-nitrophenyl)azetidine as a key building block in the synthesis of selective JAK3 inhibitors. The researchers demonstrated that the bromo and nitro functional groups on the azetidine ring allow for efficient derivatization via palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The resulting inhibitors exhibited nanomolar potency against JAK3 with excellent selectivity over other JAK isoforms, suggesting potential applications in autoimmune disease therapy. Molecular docking studies further revealed that the azetidine ring contributes to optimal binding interactions within the JAK3 active site.

In the field of antimicrobial research, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of novel quinolone-azetidine hybrids incorporating 3-(2-bromo-4-nitrophenyl)azetidine as a core structural element. These hybrids demonstrated broad-spectrum activity against drug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The presence of the nitro group was found to enhance bacterial membrane penetration, while the bromo substituent facilitated additional interactions with bacterial topoisomerase IV. The lead compound from this series showed a MIC90 value of 0.5 μg/mL against MRSA clinical isolates, representing a significant improvement over existing quinolone antibiotics.

From a synthetic chemistry perspective, advances in the preparation of 3-(2-bromo-4-nitrophenyl)azetidine have been reported in several recent publications. A 2023 paper in Organic Process Research & Development described an optimized large-scale synthesis route featuring a Buchwald-Hartwig amination as the key step, achieving an overall yield of 68% with >99% purity. This improved synthetic protocol addresses previous challenges related to the instability of the azetidine ring under acidic conditions and has enabled the production of multi-kilogram quantities for preclinical studies. The availability of this compound in larger quantities has accelerated structure-activity relationship studies across multiple therapeutic areas.

Ongoing research continues to explore new applications for 3-(2-bromo-4-nitrophenyl)azetidine in drug discovery. Preliminary results from a recent cancer research symposium (2024) suggest that derivatives of this compound may exhibit potent activity against certain protein-protein interactions involved in oncogenic signaling pathways. Particularly, modifications at the 2-position of the azetidine ring have yielded compounds with promising in vitro activity against MDM2-p53 interactions, with IC50 values in the low micromolar range. These findings open new avenues for the development of targeted cancer therapies based on this chemical scaffold.

In conclusion, 3-(2-bromo-4-nitrophenyl)azetidine (CAS: 2229468-02-2) has emerged as a valuable chemical entity with diverse applications in medicinal chemistry. Recent studies have demonstrated its utility as a privileged structure for the development of kinase inhibitors, antimicrobial agents, and potentially novel anticancer compounds. The compound's synthetic accessibility and versatility for further derivatization make it particularly attractive for drug discovery programs. As research progresses, we anticipate seeing more therapeutic candidates based on this scaffold advancing through preclinical and clinical development pipelines in the coming years.